Cas no 20628-33-5 (2-amino-5-nitrobenzenesulfonyl chloride)
20628-33-5 structure
Product Name:2-amino-5-nitrobenzenesulfonyl chloride
CAS No:20628-33-5
MF:C6H5ClN2O4S
MW:236.632899045944
CID:1395024
PubChem ID:88624
Update Time:2025-04-20
2-amino-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-nitrobenzenesulfonyl chloride
- benzenesulfonyl chloride, 2-amino-5-nitro-
- SCHEMBL15976059
- 20628-33-5
- DTXSID8066634
- GIYARLIXINTLTK-UHFFFAOYSA-N
-
- Inchi: 1S/C6H5ClN2O4S/c7-14(12,13)6-3-4(9(10)11)1-2-5(6)8/h1-3H,8H2
- InChI Key: GIYARLIXINTLTK-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C=CC=1N)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 235.96595
- Monoisotopic Mass: 235.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.687
- Boiling Point: 444.2°C at 760 mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.632
- PSA: 103.3
2-amino-5-nitrobenzenesulfonyl chloride Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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